Cas no 90368-04-0 (3-(4-Methylanilino)propadien-1-one)

3-(4-Methylanilino)propadien-1-one structure
90368-04-0 structure
Product name:3-(4-Methylanilino)propadien-1-one
CAS No:90368-04-0
MF:C10H9NO
MW:159.184562444687
CID:2812083
PubChem ID:13170629

3-(4-Methylanilino)propadien-1-one Chemical and Physical Properties

Names and Identifiers

    • 90368-04-0
    • DTXCID80475277
    • DTXSID40524472
    • 3-(4-Methylanilino)propadien-1-one
    • Inchi: InChI=1S/C10H9NO/c1-9-3-5-10(6-4-9)11-7-2-8-12/h3-7,11H,1H3
    • InChI Key: XWJWDCNNYXWPEV-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 159.068413911Da
  • Monoisotopic Mass: 159.068413911Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.1Ų

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